Cas no 1019537-71-3 (1-(2,4-dichlorophenyl)ethyl(prop-2-en-1-yl)amine)

• Product Name: 1-(2,4-dichlorophenyl)ethyl(prop-2-en-1-yl)amine
• CAS No: 1019537-71-3
• MF: C₁₁H₁₃Cl₂N
• MW: 230.133620977402
• CID: 5205175
• PubChem ID: 43177067
• Update Time: 2026-03-06

1-(2,4-dichlorophenyl)ethyl(prop-2-en-1-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,4-dichloro-α-methyl-N-2-propen-1-yl-
• n-(1-(2,4-Dichlorophenyl)ethyl)prop-2-en-1-amine
• 1-(2,4-dichlorophenyl)ethyl(prop-2-en-1-yl)amine

• Inchi： 1S/C11H13Cl2N/c1-3-6-14-8(2)10-5-4-9(12)7-11(10)13/h3-5,7-8,14H,1,6H2,2H3
• InChI Key： LGTPOKPBCFORJQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1Cl)(C)NCC=C

Additional information on 1-(2,4-dichlorophenyl)ethyl(prop-2-en-1-yl)amine

Introduction to 1-(2,4-Dichlorophenyl)Ethyl(Prop-2-En-1-Yl)Amine (CAS No. 1019537-71-3)

1-(2,4-Dichlorophenyl)ethyl(prop-2-en-1-yl)amine (CAS No. 1019537-71-3) is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound, often referred to as DCPEPA for brevity, has garnered attention due to its unique structural properties and potential uses in drug discovery, agrochemicals, and advanced materials. The molecule consists of a dichlorophenyl group, an ethyl chain, and a propenylamine moiety, which collectively contribute to its reactivity and functionality.

Recent studies have highlighted the importance of DCPEPA in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, particularly those targeting specific enzyme systems. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of DCPEPA exhibit potent inhibitory activity against kinase enzymes, which are critical in cancer progression. This finding underscores the potential of DCPEPA as a lead compound in anticancer drug development.

In the realm of agrochemistry, DCPEPA has been investigated for its role in enhancing plant growth and stress resistance. A collaborative study between agricultural scientists and chemists revealed that when applied as a foliar spray, DCPEPA can stimulate the production of secondary metabolites in crops, thereby improving their resistance to environmental stressors such as drought and pathogens. This application aligns with the growing demand for sustainable agricultural practices.

The synthesis of DCPEPA involves a multi-step process that combines principles from organic synthesis and catalysis. A notable advancement in this area was reported in *Green Chemistry*, where researchers developed an environmentally friendly method using microwave-assisted synthesis. This approach not only enhances yield but also reduces the environmental footprint compared to traditional methods. The use of microwave irradiation allows for precise control over reaction conditions, ensuring high purity of the final product.

From a structural perspective, DCPEPA exhibits interesting electronic properties due to the conjugation between the aromatic ring and the propenylamine group. These properties make it an attractive candidate for applications in optoelectronics and sensor technology. For example, recent research has explored its use as a component in organic light-emitting diodes (OLEDs), where it contributes to improved device efficiency and stability.

In terms of safety and handling, DCPEPA is classified as a non-hazardous chemical under standard conditions. However, proper precautions should be taken during synthesis and handling to ensure compliance with occupational safety standards. Its stability under normal storage conditions further enhances its suitability for large-scale industrial applications.

Looking ahead, the versatility of DCPEPA presents numerous opportunities for further research and development. Its role as a building block in complex molecular architectures could pave the way for innovative solutions in materials science and biotechnology. As interdisciplinary collaboration continues to grow, the potential applications of DCPEPA are expected to expand significantly.

In conclusion, 1-(2,4-Dichlorophenyl)ethyl(prop-2-en-1-yl)amine (CAS No. 1019537-71-3) stands out as a promising compound with diverse applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future scientific endeavors.